Cas no 885275-67-2 (1H-1,4-Diazepine-1-aceticacid, 4-[(1,1-dimethylethoxy)carbonyl]hexahydro-a-(4-methylphenyl)-)

• Product name: 1H-1,4-Diazepine-1-aceticacid, 4-[(1,1-dimethylethoxy)carbonyl]hexahydro-a-(4-methylphenyl)-
• CAS No: 885275-67-2
• MF: C₁₉H₂₈N₂O₄
• MW: 348.43662
• MDL: MFCD04115159
• CID: 711289
• PubChem ID: 84819715

1H-1,4-Diazepine-1-aceticacid, 4-[(1,1-dimethylethoxy)carbonyl]hexahydro-a-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-1,4-Diazepine-1-aceticacid, 4-[(1,1-dimethylethoxy)carbonyl]hexahydro-a-(4-methylphenyl)-
• 1-BOC-4-(CARBOXY-P-TOLYL-METHYL)-[1,4]DIAZEPANE,
• 4-(carboxy-p-tolyl-methyl)-[1,4]diazepane-1-carboxylic acid tert-butyl ester
• 1-Boc-4-(carboxy-p-tolyl-methyl)-[1,4]diazepane
• 2-(4-methylphenyl)-2-[4-[(2-methylpropan-2-yl)oxycarbonyl]-1,4-diazepan-1-yl]acetic acid
• 885275-67-2
• 2-{4-[(tert-butoxy)carbonyl]-1,4-diazepan-1-yl}-2-(4-methylphenyl)acetic acid
• 2-(4-(tert-Butoxycarbonyl)-1,4-diazepan-1-yl)-2-(p-tolyl)acetic acid
• SB39450
• CS-0364550
• (4-Boc-1,4-diazepan-1-yl)p-tolyl-acetic acid
• 2-(4-(tert-Butoxycarbonyl)-1,4-diazepan-1-yl)-2-(p-tolyl)aceticacid

• MDL： MFCD04115159
• Inchi： InChI=1S/C19H28N2O4/c1-14-6-8-15(9-7-14)16(17(22)23)20-10-5-11-21(13-12-20)18(24)25-19(2,3)4/h6-9,16H,5,10-13H2,1-4H3,(H,22,23)
• InChI Key： AJBXOAJVHOMJGQ-UHFFFAOYSA-N
• SMILES： CC1=CC=C(C=C1)C(C(=O)O)N2CCCN(CC2)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 348.205
• Monoisotopic Mass: 348.205
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 467
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.1A^2
• XLogP3: 0.7